N-(3-chlorophenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(3-chlorophenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18ClN5O2S/c1-14-10-11-18(12-15(14)2)32(30,31)23-22-26-21(25-17-7-5-6-16(24)13-17)19-8-3-4-9-20(19)29(22)28-27-23/h3-13H,1-2H3,(H,25,26)
• InChI Key: YOEYFLYXZOVQAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5=CC(=CC=C5)Cl)C
• Molecular Formula: C23H18ClN5O2S
• Molecular Weight: 463.9 g/mol

Description

N-(3-chlorophenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C23H18ClN5O2S and its molecular weight is 463.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Diuretic Agents : A study highlighted the synthesis of quinazolin-4(3H)-one derivatives, including those with a thiazole or 1,3,4-thiadiazole moiety, to explore their diuretic activities. The derivatives exhibited significant diuretic activity, demonstrating the potential utility of such compounds in medical applications (Maarouf, El-Bendary, & Goda, 2004).

• Antiviral Activity : Another research synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, showing some compounds had anti-tobacco mosaic virus activity, indicating the antiviral potential of such structures (Chen et al., 2010).

• Hypotensive Activity : Novel 1-(4-chlorophenyl)-7,7-dimethyl-1,2,3,4,5,6,7,8-octahydro-5-oxo-3-(substitutedphenyl)quinazoline derivatives were synthesized and found to possess high hypotensive effect, suggesting their use as potential antihypertensive agents without causing reflex tachycardia (El-Sabbagh et al., 2010).

• Antibacterial and Antifungal Activities : Research on (4-oxo-thiazolidinyl) sulfonamides bearing quinazolin-4(3H)ones reported remarkable antibacterial and antifungal activities. These findings support the therapeutic potential of quinazolinone derivatives against microbial infections (Patel et al., 2010).

• Antimicrobial Activity : A study on 4-(3′-Chlorophenylamino)-6-methoxy quinazoline derivatives demonstrated their synthesis and provided evidence of antimicrobial properties, reinforcing the utility of quinazoline compounds in combating microbial pathogens (Yan, Huang, & Zhang, 2013).